molecular formula C27H31N5O3 B2866328 N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-nitrobenzamide CAS No. 941986-16-9

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-nitrobenzamide

Cat. No. B2866328
CAS RN: 941986-16-9
M. Wt: 473.577
InChI Key: SYYRKMQILGSYIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-nitrobenzamide, also known as DPPE-NB, is a chemical compound that has been extensively studied for its potential therapeutic applications. DPPE-NB belongs to the class of benzamide derivatives and has been found to exhibit promising results in scientific research studies.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of derivatives related to this compound have been extensively studied. For instance, Sa̧czewski et al. (2006) synthesized a series of 2,4-diamino-1,3,5-triazine derivatives, including compounds with structural similarities to the given compound, and evaluated their in vitro antitumor activity. One of the derivatives demonstrated remarkable activity against the melanoma MALME-3 M cell line, highlighting the potential for further development as anticancer agents (Sa̧czewski, Bułakowska, Bednarski, & Grunert, 2006).

Anticancer Activity

The exploration of novel derivatives for anticancer evaluation has been a significant area of interest. Racané et al. (2006) prepared novel derivatives of 6-amino-2-phenylbenzothiazole bearing different substituents, including amino and dimethylamino groups, on the phenyl ring. These compounds were found to exert cytostatic activities against various malignant human cell lines, underscoring the potential utility of structurally related compounds in cancer therapy (Racané, Stojković, Tralić-Kulenović, & Karminski-Zamola, 2006).

Reductive Chemistry and Cytotoxicity

Palmer et al. (1995) studied the reductive chemistry of a novel hypoxia-selective cytotoxin with a structural motif related to the queried compound, revealing insights into its selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction. This research provides a foundational understanding of the reduction chemistry and cytotoxicity of nitro-containing benzamides, which is relevant for the development of hypoxia-targeted therapies (Palmer, van Zijl, Denny, & Wilson, 1995).

Chemical Reactivity and Utility

The chemical reactivity and utility of compounds structurally related to the query have been explored in various contexts. Mukaiyama and Yamaguchi (1966) investigated the reactions of N,N-dimethylbenzamide diethylmercaptole with active methylene compounds, amines, and hydrazines, showcasing the versatility of benzamide derivatives in synthetic chemistry (Mukaiyama & Yamaguchi, 1966).

properties

IUPAC Name

N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H31N5O3/c1-29(2)22-14-12-21(13-15-22)26(20-28-27(33)24-10-6-7-11-25(24)32(34)35)31-18-16-30(17-19-31)23-8-4-3-5-9-23/h3-15,26H,16-20H2,1-2H3,(H,28,33)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SYYRKMQILGSYIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=CC=C2[N+](=O)[O-])N3CCN(CC3)C4=CC=CC=C4
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H31N5O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

473.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)-2-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.